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Compound of Interest

Compound Name: KRN2

Cat. No.: B10800736

KRN2 is a novel synthetic protoberberine, 13-(2-fluoro)-benzylberberine, identified through
high-throughput screening as a potent and selective inhibitor of the Nuclear Factor of Activated
T cells 5 (NFAT5).[1][2][3] NFATS is a transcription factor implicated in the pathogenesis of
various inflammatory diseases, including chronic arthritis.[1][4] KRN2 presents a promising
therapeutic agent by selectively targeting inflammatory NFAT5 activation.[4]

Core Signaling Pathway

Under inflammatory conditions, such as stimulation by lipopolysaccharide (LPS), the
transcription factor NF-kB (specifically the p65 subunit) is activated.[1] Activated NF-kB p65
translocates to the nucleus and binds to consensus sites on the promoter region of the Nfat5
gene, driving its transcription and subsequent protein expression.[1][2] Elevated NFAT5 levels
then lead to the transcription of various pro-inflammatory genes, including Nos2 (inducible nitric
oxide synthase) and 116 (Interleukin-6), key mediators of the inflammatory response seen in
chronic arthritis.[1][4]

The small molecule KRN2 exerts its inhibitory effect by directly interfering with the inflammatory
signaling cascade that upregulates NFATS5. It blocks the binding of the NF-kB p65 subunit to
the Nfat5 promoter.[1][2] This action prevents the transcriptional activation of Nfat5, leading to
reduced expression of NFAT5 protein and, consequently, the downregulation of its pro-
inflammatory target genes.[1] Notably, KRN2 selectively inhibits this LPS-induced
"inflammatory” NFAT5 activation without affecting the "osmotic" activation of NFAT5 induced by
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hypertonic stress, suggesting a targeted mechanism of action with potentially fewer off-target
effects.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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